2,4,6-Trichlorophenol

• CAS No.: 88-06-2
• Product Name: 2,4,6-Trichlorophenol
• Molecular Formula: C6H3Cl3O; C6H2Cl3OH; C6H3Cl3O
• Molecular Weight: 197.4 g/mol
• IUPAC Name: 2,4,6-trichlorophenol
• Standard InChI: InChI=1S/C6H3Cl3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
• Standard InChIKey: LINPIYWFGCPVIE-UHFFFAOYSA-N
• Impurities: The 2,4,6-trichlorophenol produced as an intermediate product in the technical production of chloranil contained uP to 10.5 mg/kg of a mixture of 1,3,6,8- and 1,3,7,9-tetrachlorodibenzo-p-dioxin, but was free of any 2,3,7,8-tetrachlorodibenzo-p-dioxin.; 1,3,6,8-Tetrachlorodibenzo-para-dioxin and 2,3,7-trichlorodibenzo-para-dioxin were found in a sample of 2,4,6-trichlorophenol at levels of 49 and 93 mg/kg, respectively. ... And tetra-, penta- and hexachlorodibenzofurans were found in one sample of 2,4,6-trichlorophenol.; In a Swedish sample of 2,4,6-trichlorophenol, 1.5 mg/kg 2,3,7,8-tetrachlorodibenzofuran was found, as well as 17.5, 36 and 4.8 mg/kg penta-, hexa- and heptachlordibenzofurans; less than 3 mg/kg polychlorinated dibenzo-para-dioxins were found.
• SMILES: C1=C(C=C(C(=C1Cl)O)Cl)Cl
• Canonical SMILES: C1=C(C=C(C(=C1Cl)O)Cl)Cl
• Boiling Point: 475 °F at 760 mm Hg (NTP, 1992); 246.0 °C; 249 °C; 246 °C
• Colorform: Crystals from ligroin; Yellow flakes; Orthorhombic needles from acetic acid
• Density: 1.675 at 77 °F (NTP, 1992); 1.4901; Density (at 25 °C): 1.7 g/cm³
• Flash Point: 99 °C c.c.
• Melting Point: 157.1 °F (NTP, 1992); 69.0 °C; 69.5 °C; 69 °C
• Physical Description: 2,4,6-trichlorophenol appears as yellow to pinkish-orange needles or orange fluffy solid. Strong phenolic odor. (NTP, 1992); COLOURLESS-TO-YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: 2,4,6-Trichlorophenol is a synthetic, colorless crystalline solid that is slightly soluble in water and soluble in organic solvents. It has been used primarily in pesticide formulations and as a wood preservative, although most uses have been cancelled in the US. When heated to decomposition, 2,4,6-trichlorophenol emits toxic and corrosive fumes of hydrochloric acid and other toxic gases. Exposure of humans to 2,4,6-trichrophenol via inhalation has been reported to cause respiratory effects, altered pulmonary function and pulmonary lesions. It is reasonably anticipated to be a human carcinogen. (NCI05); 2,4,6-trichlorophenol appears as yellow to pinkish-orange needles or orange fluffy solid. Strong phenolic odor. (NTP, 1992); 2,4,6-trichlorophenol is a trichlorophenol with phenolic substituents on positions 2, 4 and 6. It has a role as a carcinogenic agent. It is a conjugate acid of a 2,4,6-trichlorophenolate.
• Related CAS: 2591-21-1 (potassium salt); 3784-03-0 (hydrochloride salt)
• Shelf Life: Stable up to its melting point; Stable under recommended storage conditions.
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); 0.00 M; In water, 500 mg/L at 25 °C; 525 g/100 g acetone; 113 g/100 g benzene; 37 g/100 g carbon tetrachloride; 335 g/100 g diacetone alcohol; 400 g/100 g denatured alcohol formula; 525 g/100 g methanol; 163 g/100 g pine oil; 16 g/100 g Stoddard solvent; 100 g/100 g toluene; 37 g/100 g turpentine; Soluble in ethanol, ethyl ether, acetic acid; Solubility in water, g/l at 20 °C: 0.8 (very poor)
• Synonyms: 1,3,5-trichloro-2-hydroxybenzene; 2,4,6-trichloro-1-hydroxybenzene; 2,4,6-trichlorophenol; 2,4,6-trichlorophenol, 14C-labeled; 2,4,6-trichlorophenol, copper(+1) salt; 2,4,6-trichlorophenol, copper(+2) salt; 2,4,6-trichlorophenol, nickel(+2) salt; 2,4,6-trichlorophenol, potassium salt; 2,4,6-trichlorophenol, sodium salt; 2,4,6-trichlorophenol, Zn salt; phenol, 2,4,6-trichloro-; sodium 2,4,6-trichlorophenoxide; trichlorophenol, 2,4,6-
• Vapor Pressure: 1 mm Hg at 169.7 °F ; 5 mm Hg at 222.6° F (NTP, 1992); 0.01 mmHg; 0.008 mm Hg at 25 °C; Vapor pressure, Pa at 76.5 °C: 133
• PubChem Compound: 6914
• Last Modified: Nov 11 2021